Cas no 2242422-86-0 ((2E)-3-(dimethylamino)-1-4-(1H-imidazol-1-yl)phenylprop-2-en-1-one)

• Product Name: (2E)-3-(dimethylamino)-1-4-(1H-imidazol-1-yl)phenylprop-2-en-1-one
• CAS No: 2242422-86-0
• MF: C₁₄H₁₅N₃O
• MW: 241.288402795792
• CID: 6208270
• PubChem ID: 1487826
• Update Time: 2025-07-14

(2E)-3-(dimethylamino)-1-4-(1H-imidazol-1-yl)phenylprop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• (2E)-3-(dimethylamino)-1-4-(1H-imidazol-1-yl)phenylprop-2-en-1-one
• 2242422-86-0
• 314268-64-9
• AKOS005167245
• (2Z)-3-(dimethylamino)-1-[4-(1H-imidazol-1-yl)phenyl]prop-2-en-1-one
• 3-(dimethylamino)-1-[4-(1H-imidazol-1-yl)phenyl]prop-2-en-1-one
• (2E)-3-(dimethylamino)-1-[4-(1H-imidazol-1-yl)phenyl]prop-2-en-1-one
• EN300-229561
• EN300-1082732
• (E)-3-(dimethylamino)-1-(4-imidazol-1-ylphenyl)prop-2-en-1-one
• 3-(dimethylamino)-1-[4-(1h-imidazol-1-yl)phenyl]-2-propen-1-one

• Inchi： 1S/C14H15N3O/c1-16(2)9-7-14(18)12-3-5-13(6-4-12)17-10-8-15-11-17/h3-11H,1-2H3/b9-7+
• InChI Key： FXWWXRGTJRQUCF-VQHVLOKHSA-N
• SMILES： O=C(/C=C/N(C)C)C1C=CC(=CC=1)N1C=NC=C1

Computed Properties

• Exact Mass: 241.121512110g/mol
• Monoisotopic Mass: 241.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 38.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on (2E)-3-(dimethylamino)-1-4-(1H-imidazol-1-yl)phenylprop-2-en-1-one

Introduction to Compound CAS No. 2242422-86-0: (2E)-3-(dimethylamino)-1-4-(1H-imidazol-1-yl)phenylprop-2-en-1-one

The compound with CAS No. 2242422-86-0, known as (2E)-3-(dimethylamino)-1-4-(1H-imidazol-1-yl)phenylprop-2-en-1-one, is a synthetic organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of imidazole derivatives and is characterized by its unique structural features, including a dimethylamino group and an imidazole ring. These functional groups contribute to its potential biological activities and therapeutic applications.

The chemical structure of (2E)-3-(dimethylamino)-1-4-(1H-imidazol-1-yl)phenylprop-2-en-1-one can be represented as follows: the central core consists of a substituted phenyl ring attached to a propenone moiety, which is further functionalized with a dimethylamino group and an imidazole ring. The presence of these groups imparts specific physicochemical properties, such as solubility, stability, and reactivity, which are crucial for its biological evaluation.

Recent studies have highlighted the potential of (2E)-3-(dimethylamino)-1-4-(1H-imidazol-1-yl)phenylprop-2-en-1-one in various therapeutic areas. One of the key areas of interest is its antifungal activity. Imidazole derivatives are well-known for their antifungal properties, and this compound has shown promising results in inhibiting the growth of several fungal strains, including Candida albicans and Aspergillus fumigatus. The mechanism of action is believed to involve the disruption of fungal cell membranes, leading to cell death.

In addition to its antifungal properties, (2E)-3-(dimethylamino)-1-4-(1H-imidazol-1-yl)phenylprop-2-en-1-one has also been investigated for its potential as an anticancer agent. Preclinical studies have demonstrated that this compound exhibits selective cytotoxicity against various cancer cell lines, particularly those derived from breast and lung cancers. The mechanism underlying its anticancer activity is thought to involve the induction of apoptosis through the modulation of signaling pathways involved in cell survival and proliferation.

The pharmacokinetic properties of (2E)-3-(dimethylamino)-1-4-(1H-imidazol-1-yl)phenylprop-2-en-1-one have been extensively studied to understand its behavior in biological systems. In vitro and in vivo experiments have shown that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It exhibits good oral bioavailability and a reasonable half-life, making it a promising candidate for further drug development.

To further enhance its therapeutic potential, researchers have explored various structural modifications of (2E)-3-(dimethylamino)-1-4-(1H-imidazol-1-yl)phenylprop-2-en-1-one. These modifications aim to optimize its pharmacological properties, such as potency, selectivity, and safety. For instance, substituting different functional groups on the phenyl ring or altering the position of the imidazole ring can significantly impact its biological activity. These efforts have led to the discovery of several analogs with improved therapeutic profiles.

The safety profile of (2E)-3-(dimethylamino)-1-4-(1H-imidazol-1-yl)phenylprop-2-en-1-one has been evaluated through comprehensive toxicity studies. In vitro assays using human cell lines have shown that this compound is well-tolerated at therapeutic concentrations. In vivo studies in animal models have also demonstrated low toxicity and no significant adverse effects at effective doses. These findings support its potential for clinical translation.

In conclusion, the compound with CAS No. 2242422-86-0, known as (2E)-3-(dimethylamino)-1-4-(1H-imidazol-1-y l)phenylprop - 2 - en - 1 - one, represents a promising lead molecule in the development of novel therapeutics for fungal infections and cancer. Its unique chemical structure, combined with favorable pharmacological properties and safety profile, positions it as a valuable candidate for further preclinical and clinical investigations.